![molecular formula C8H16ClNO B6171781 8-methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride CAS No. 1785331-73-8](/img/new.no-structure.jpg)
8-methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride
Overview
Description
8-Methyl-3-azabicyclo[321]octan-8-ol hydrochloride is a chemical compound with the molecular formula C8H15NO·HCl It is a derivative of tropane alkaloids, which are known for their diverse biological activities
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-methyl-3-azabicyclo[32The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and the methylation step can be achieved using methyl iodide or methyl sulfate .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The process may include additional purification steps such as recrystallization or chromatography to ensure the final product meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
8-Methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can further modify the structure, such as reducing double bonds or carbonyl groups.
Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the molecule
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles like alkyl halides or amines. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and pH levels .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various alkylated or aminated derivatives .
Scientific Research Applications
8-Methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its interactions with biological molecules and potential effects on biological systems.
Medicine: Investigated for its pharmacological properties and potential therapeutic applications.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other industrial products .
Mechanism of Action
The mechanism of action of 8-methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Tropine: A closely related compound with similar structure and properties.
Pseudotropine: Another tropane alkaloid with comparable biological activities.
Tropanol: A derivative with slight structural differences but similar chemical behavior .
Uniqueness
8-Methyl-3-azabicyclo[3.2.1]octan-8-ol hydrochloride is unique due to its specific substitution pattern and the presence of the hydrochloride salt, which can influence its solubility, stability, and reactivity. These characteristics make it particularly useful in certain applications where other similar compounds may not be as effective .
Properties
CAS No. |
1785331-73-8 |
|---|---|
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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